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Compound of Interest

Compound Name: Monobutyl fumarate
CAS No.: 16062-88-7
Cat. No.: B098557
. J

This guide provides an in-depth exploration of the physical and chemical properties of
monobutyl fumarate, a molecule of significant interest in polymer chemistry and as a potential
pharmaceutical intermediate. This document is intended for researchers, scientists, and
professionals in drug development and material science, offering a blend of theoretical
knowledge and practical insights.

Introduction: The Significance of Monobutyl
Fumarate

Monobutyl fumarate, the monoester of fumaric acid and n-butanol, is a versatile a,[3-
unsaturated carbonyl compound. Its structure, featuring a reactive double bond and a
carboxylic acid moiety, makes it a valuable precursor in various chemical syntheses. The
presence of both an ester and a carboxylic acid group imparts a unique balance of hydrophilic
and lipophilic properties, influencing its reactivity and potential applications.

Fumaric acid esters, in general, have garnered considerable attention for their biological
activities, including immunomodulatory and neuroprotective effects.[1] While dimethyl fumarate
is a well-established therapeutic agent, the investigation of other fumarate esters, such as
monobutyl fumarate, is an active area of research.[2] In the realm of material science, the
incorporation of fumarate units into polymers can enhance properties like thermal stability and
biocompatibility.[3][4] This guide aims to provide a comprehensive understanding of the
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fundamental physicochemical characteristics of monobutyl fumarate, which is crucial for its
effective utilization in these fields.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of monobutyl fumarate is
essential for its handling, characterization, and application. The following sections detail its key
identifiers and physicochemical parameters.

Chemical Identifiers
Identifier Value Source

(2E)-4-Butoxy-4-oxobut-2-

IUPAC Name i ) [5]
enoic acid

CAS Number 16062-88-7 [5]

Molecular Formula CsH1204 [5]

Molecular Weight 172.18 g/mol [5]
UTOVMEACOLCUCK-

InChl Key [5]

SNAWJCMRSA-N

SMILES CCCCOC(=0)/C=C/C(=0)O 5]

Tabulated Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of monobutyl
fumarate. It is important to note that while some of these values are experimentally
determined, others are computed predictions and should be considered as such.
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Property Value Remarks Source
Appearance Solid powder [5]
- ) 289.1 °C at 760 _
Boiling Point Predicted LookChem
mmHg
Density 1.13 g/cm3 Predicted LookChem
Solubility Soluble in DMSO [5]
Estimated based on
pKa ~3.0-45 fumaric acid (pKal [6]
~3.03, pKa2 ~4.44)
LogP 1.1 Computed PubChem
Hydrogen Bond
1 PubChem
Donors
Hydrogen Bond
4 PubChem
Acceptors
Rotatable Bonds 6 PubChem

Synthesis of Monobutyl Fumarate

Monobutyl fumarate is typically synthesized through the esterification of fumaric acid with n-

butanol. This reaction is generally acid-catalyzed. An alternative approach involves the

isomerization of monobutyl maleate, which can be prepared from maleic anhydride and n-

butanol.

Synthesis Workflow

The synthesis via esterification of fumaric acid is a common and straightforward method. The

general workflow is depicted below.
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- Aqueous Work-up & ExlraclionHPunficalion (e.g., Recrystallization or Chromatography) Monobutyl Fumarate
Acid Catalyst (e.g., H2S04)

Click to download full resolution via product page

Caption: General workflow for the synthesis of monobutyl fumarate.

Experimental Protocol: Esterification of Fumaric Acid

This protocol describes a laboratory-scale synthesis of monobutyl fumarate.
Materials:

e Fumaric acid

e n-Butanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate (saturated aqueous solution)

e Brine (saturated agueous sodium chloride solution)

e Anhydrous magnesium sulfate

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

o Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,
etc.)
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e Heating mantle and magnetic stirrer
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine fumaric acid (1 equivalent) and an excess of n-butanol (e.g., 5-10
equivalents).

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05
equivalents) to the reaction mixture.

e Heating: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC).

o Work-up: After the reaction is complete (typically several hours), allow the mixture to cool to
room temperature.

» Solvent Removal: Remove the excess n-butanol under reduced pressure using a rotary
evaporator.

o Extraction: Dissolve the residue in an organic solvent (e.g., diethyl ether) and transfer it to a
separatory funnel.

» Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution (to neutralize the acid catalyst), and brine.

» Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate the filtrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude monobutyl fumarate by recrystallization from a suitable
solvent system or by column chromatography on silica gel.

Reactivity and Stability
Reactivity Profile
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The chemical reactivity of monobutyl fumarate is dominated by two key functional groups: the
electrophilic carbon-carbon double bond and the carboxylic acid group.

o Michael Addition: The electron-withdrawing nature of the adjacent ester and carboxylic acid
groups activates the double bond for nucleophilic attack via a Michael addition mechanism.
This reactivity is fundamental to many of its potential applications, including polymer
synthesis and biological interactions. Common nucleophiles that can react with monobutyl
fumarate include thiols (e.g., cysteine residues in proteins), amines, and carbanions.

o Esterification/Amidation: The carboxylic acid moiety can undergo standard reactions such as
esterification with alcohols or amidation with amines to form the corresponding diesters or
amide-esters.

o Polymerization: The double bond can participate in free-radical or other polymerization
reactions, leading to the formation of fumarate-based polymers.[3]

+ Nucleophile Michael Addition
(Nucleophilic Attack on C=C)
Esterification/Amidation
(Reaction at -COOH)
Initiator Polymerization
(Reaction at C=C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Monobutyl Fumarate: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098557#monobutyl-fumarate-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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